Cas no 1361706-08-2 (3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine)

• Product Name: 3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine
• CAS No: 1361706-08-2
• MF: C₁₁H₅Cl₂FIN
• MW: 367.972976446152
• CID: 4799758
• Update Time: 2025-10-31

3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine

• Inchi： 1S/C11H5Cl2FIN/c12-7-1-6(2-8(13)3-7)10-4-9(15)5-16-11(10)14/h1-5H
• InChI Key： YJVBXIUPRUXDKX-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)C1C=C(C=C(C=1)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9

Additional information on 3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine

Introduction to 3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine (CAS No. 1361706-08-2)

3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine (CAS No. 1361706-08-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a 3,5-dichlorophenyl group, a fluorine atom, and an iodine atom. The combination of these functional groups endows the molecule with a range of desirable properties, making it an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The chemical structure of 3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine is particularly noteworthy due to its potential for bioactivity and reactivity. The presence of the iodine atom at the 5-position of the pyridine ring makes it an excellent leaving group, facilitating various substitution reactions. Additionally, the fluorine atom at the 2-position can influence the electronic properties of the molecule, enhancing its stability and reactivity in different chemical environments.

In recent years, 3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine has gained attention in the development of novel therapeutic agents. Research has shown that compounds derived from this scaffold exhibit promising biological activities, including antitumor, anti-inflammatory, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of potent anticancer agents targeting specific protein kinases involved in cancer progression.

The versatility of 3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine extends beyond its use as a pharmaceutical intermediate. It has also been explored in the development of agrochemicals, particularly as a precursor for herbicides and fungicides. The chlorinated phenyl group and the fluorinated pyridine ring contribute to its effectiveness in controlling various plant pathogens and weeds. A recent study in Pesticide Biochemistry and Physiology demonstrated that derivatives of this compound exhibit high selectivity and low toxicity to non-target organisms, making them environmentally friendly alternatives to traditional agrochemicals.

Synthesis of 3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine typically involves multi-step processes that ensure high purity and yield. One common approach involves the sequential introduction of substituents onto a pyridine scaffold. For example, starting from 2-chloro-5-bromopyridine, a series of reactions including halogen exchange, substitution with 3,5-dichlorophenylboronic acid, and subsequent iodination can yield the desired product. The optimization of these synthetic routes is crucial for large-scale production and commercialization.

The physical and chemical properties of 3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine have been extensively studied to understand its behavior in different solvents and reaction conditions. It is generally stable under standard laboratory conditions but may require careful handling due to its reactivity with certain reagents. Spectroscopic techniques such as NMR and mass spectrometry are commonly used to characterize this compound and confirm its identity.

In conclusion, 3-(3,5-Dichlorophenyl)-2-fluoro-5-iodopyridine (CAS No. 1361706-08-2) is a valuable compound with diverse applications in medicinal chemistry and agrochemical research. Its unique chemical structure and reactivity make it an essential building block for the development of novel therapeutic agents and environmentally friendly agrochemicals. Ongoing research continues to explore new derivatives and applications of this compound, further highlighting its significance in modern scientific endeavors.